Cas no 180998-71-4 (1H-Pyrazole, 3,5-bis(4-fluorophenyl)-1-(4-methylphenyl)-)

1H-Pyrazole, 3,5-bis(4-fluorophenyl)-1-(4-methylphenyl)- structure
180998-71-4 structure
Product Name:1H-Pyrazole, 3,5-bis(4-fluorophenyl)-1-(4-methylphenyl)-
CAS No:180998-71-4
MF:C22H16F2N2
MW:346.372652053833
CID:1372037
Update Time:2024-08-16

1H-Pyrazole, 3,5-bis(4-fluorophenyl)-1-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole, 3,5-bis(4-fluorophenyl)-1-(4-methylphenyl)-
    • Inchi: 1S/C22H16F2N2/c1-15-2-12-20(13-3-15)26-22(17-6-10-19(24)11-7-17)14-21(25-26)16-4-8-18(23)9-5-16/h2-14H,1H3
    • InChI Key: QQBWIOQIAJGOOV-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=C(C)C=C2)C(C2=CC=C(F)C=C2)=CC(C2=CC=C(F)C=C2)=N1

Computed Properties

  • Exact Mass: 346.12828

Experimental Properties

  • Density: 1.18±0.1 g/cm3(Predicted)
  • Boiling Point: 483.4±45.0 °C(Predicted)
  • PSA: 17.82
  • pka: -0.80±0.10(Predicted)
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